Cas no 1805551-72-7 (2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol
• CAS No: 1805551-72-7
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4897999
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol

• Inchi： 1S/C8H8F2N2O3/c1-4-2-5(3-13)8(12(14)15)11-6(4)7(9)10/h2,7,13H,3H2,1H3
• InChI Key： GHDCHZHFNAETOO-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(CO)=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol

2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol, identified by the CAS number 1805551-72-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group at position 2, a methyl group at position 3, a nitro group at position 6, and a hydroxymethyl group at position 5. The combination of these substituents imparts distinctive chemical properties, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The presence of the nitro group at position 6 contributes to its strong electron-withdrawing properties, which can significantly influence the reactivity and selectivity of the molecule. This feature makes it a promising candidate for designing novel drugs targeting specific biological pathways. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in cancer progression. The methyl group at position 3 and the hydroxymethyl group at position 5 further enhance its solubility and bioavailability, which are critical factors in drug design.

Another area where this compound has shown promise is in agrochemical applications. The difluoromethyl group at position 2 introduces fluorine atoms into the molecule, which are known for their ability to enhance stability and resistance to degradation. This property is particularly valuable in the development of pesticides and herbicides that require long-lasting efficacy in challenging environmental conditions. Recent experiments have demonstrated that this compound exhibits selective toxicity towards certain agricultural pests without adversely affecting non-target organisms, making it a sustainable option for modern farming practices.

The synthesis of 2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to achieve the desired product efficiently. The use of advanced catalysts and green chemistry principles has further enhanced the sustainability of these processes, aligning with global efforts to reduce environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 140°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, while it shows limited solubility in water due to its hydrophobic nature. These characteristics make it suitable for use in organic synthesis reactions where controlled solubility is essential.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. For example, density functional theory (DFT) calculations have revealed that the nitro group significantly alters the electron distribution across the pyridine ring, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions.

The application of machine learning algorithms has further expanded our understanding of this compound's behavior in complex chemical systems. By analyzing large datasets of related compounds, researchers have identified key structural features that correlate with specific biological activities. This knowledge has been instrumental in guiding the design of new analogs with improved properties.

In conclusion, 2-(Difluoromethyl)-3-methyl-6-nitropyridine-5-methanol represents a versatile platform for exploring innovative solutions across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing research in medicinal chemistry, agrochemistry, and materials science. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in addressing pressing challenges in these fields.